molecular formula C9H9NO B8801638 2-(4-Hydroxyphenyl)propiononitrile CAS No. 21850-61-3

2-(4-Hydroxyphenyl)propiononitrile

Cat. No. B8801638
CAS RN: 21850-61-3
M. Wt: 147.17 g/mol
InChI Key: BTNSSVRIZUUYGM-UHFFFAOYSA-N
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Description

2-(4-Hydroxyphenyl)propiononitrile is a useful research compound. Its molecular formula is C9H9NO and its molecular weight is 147.17 g/mol. The purity is usually 95%.
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properties

CAS RN

21850-61-3

Product Name

2-(4-Hydroxyphenyl)propiononitrile

Molecular Formula

C9H9NO

Molecular Weight

147.17 g/mol

IUPAC Name

2-(4-hydroxyphenyl)propanenitrile

InChI

InChI=1S/C9H9NO/c1-7(6-10)8-2-4-9(11)5-3-8/h2-5,7,11H,1H3

InChI Key

BTNSSVRIZUUYGM-UHFFFAOYSA-N

Canonical SMILES

CC(C#N)C1=CC=C(C=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Finely ground 2-(4-aminophenyl) propionitrile (73 g., 0.5 mole) was suspended in concentrated hydrochloric acid (125 ml.). The stirred suspension was diazotised at 0°-5°C by the dropwise addition of a solution of sodium nitrite (36.23 g., 0.525 mole) in water (60 ml.) during 1-2 hours. The almost clear solution was stirred for a further 20 minutes at 5°-10°C, then poured into a stirred, boiling solution of concentrated sulphuric acid (250 ml.) in water (2.5 l.). After 6 minutes it was cooled in an ice-bath, then extracted with ether (x4). The combined ether extracts were extracted with 2N-sodium hydroxide solution (x6). The combined alkaline extracts were cooled in ice-bath, acidified with concentrated hydrochloric acid and extracted with ether (x3). The combined ether extracts were washed with saturated sodium chloride solution (x3), dried (Na2SO4) and evaporated to leave a dark brown oil (66.7 g.) which on distillation gave 2-(4-hydroxyphenyl) propionitrile (59.58 g.), b.p. 112°-122°C/0.125 m.m., m.p. 41°-46°C.
Quantity
73 g
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reactant
Reaction Step One
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36.23 g
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reactant
Reaction Step Two
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Quantity
60 mL
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solvent
Reaction Step Two
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250 mL
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reactant
Reaction Step Three
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125 mL
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solvent
Reaction Step Four
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2.5 L
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solvent
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